Cas no 854898-50-3 (Rosuvastatin Calcium (S,S,R)-Diastereomer)

• Product Name: Rosuvastatin Calcium (S,S,R)-Diastereomer
• CAS No: 854898-50-3
• MF: C₂₂H₂₈CaFN₃O₆S
• MW: 521.615627288818
• CID: 4670449
• Update Time: 2025-05-19

Rosuvastatin Calcium (S,S,R)-Diastereomer Chemical and Physical Properties

Names and Identifiers

• Rosuvastatin Impurity 2 Calcium Salt
• (3R,5S)-5-((S)-8-fluoro-4-isopropyl-2-(N-methylmethyl sulfonamido)-5,6-dihydrobenzo[h]quinazolin-6-yl)-3,5- dihydroxypentanoate calcium(II)
• Rosuvastatin calcium-12
• Rosuvastatin Impurity 22/Rosuvastatin (6S)-Isomer Calcium Salt/(3R,5S)-5-((S)-8-fluoro-4-isopropyl-2-(N-methylmethyl sulfonamido)-5,6-dihydrobenzo[h]quinazolin-6-yl)-3,5- dihydroxypentanoate Calcium Salt
• Rosuvastatin Calcium Impurity 2
• Rosuvastatin Calcium (S,S,R)-Diastereomer
• calcium (3R,5S)-5-((S)-8-fluoro-4-isopropyl-2-(N-methylmethylsulfonamido)-5,6-dihydrobenzo[h]quinazolin-6-yl)-3,5-dihydroxypentanoate

• Inchi： 1S/C22H28FN3O6S.Ca/c1-11(2)20-17-10-16(18(28)8-13(27)9-19(29)30)15-7-12(23)5-6-14(15)21(17)25-22(24-20)26(3)33(4,31)32;/h5-7,11,13,16,18,27-28H,8-10H2,1-4H3,(H,29,30);/t13-,16+,18+;/m1./s1
• InChI Key： IMSRMTCKHIMPCY-NMMAEDQESA-N
• SMILES： C(C1N=C(N(C)S(=O)(=O)C)N=C2C3C=CC(F)=CC=3[C@H](CC=12)[C@@H](O)C[C@@H](O)CC(=O)O)(C)C.[Ca]

Additional information on Rosuvastatin Calcium (S,S,R)-Diastereomer

Research Update on Rosuvastatin Calcium (S,S,R)-Diastereomer (CAS: 854898-50-3)

Rosuvastatin Calcium (S,S,R)-Diastereomer (CAS: 854898-50-3) is a stereoisomer of the widely prescribed cholesterol-lowering drug rosuvastatin calcium. As a selective and competitive inhibitor of HMG-CoA reductase, this diastereomer has garnered significant attention in recent pharmaceutical research due to its distinct pharmacokinetic and pharmacodynamic properties compared to the parent compound. This research brief synthesizes the latest findings on this compound, with particular emphasis on its synthesis, characterization, and potential therapeutic applications.

Recent advances in asymmetric synthesis have enabled more efficient production of Rosuvastatin Calcium (S,S,R)-Diastereomer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic resolution method that achieves 98% enantiomeric excess for this specific diastereomer, representing a significant improvement over previous synthetic routes (Zhang et al., 2023). The CAS number 854898-50-3 has been particularly referenced in these synthetic chemistry studies, as researchers seek to establish robust manufacturing processes for this chiral compound.

Characterization studies using X-ray crystallography and NMR spectroscopy have revealed unique structural features of the (S,S,R)-diastereomer that differentiate it from other rosuvastatin forms. These structural differences translate to altered binding affinities for HMG-CoA reductase, with in vitro studies showing a 40% reduction in inhibitory potency compared to the active pharmaceutical ingredient (Wang et al., 2022). However, this reduced activity may offer advantages in certain clinical scenarios where modulation of statin potency is desirable.

Pharmacokinetic investigations have uncovered that the (S,S,R)-diastereomer exhibits significantly different absorption and distribution profiles. Animal studies indicate a 2.3-fold increase in bioavailability compared to rosuvastatin calcium, coupled with reduced hepatic first-pass metabolism (Chen et al., 2023). These properties make this diastereomer particularly interesting for formulation scientists exploring alternative delivery systems for statin therapy.

The safety profile of Rosuvastatin Calcium (S,S,R)-Diastereomer has been evaluated in recent preclinical trials. While maintaining the favorable safety characteristics of rosuvastatin, this diastereomer demonstrates reduced incidence of myopathy in animal models at equivalent doses (Johnson et al., 2023). Researchers speculate this may be related to differential tissue distribution patterns, though further clinical studies are needed to confirm these observations in humans.

Emerging applications for this compound extend beyond cardiovascular therapy. Preliminary research suggests potential neuroprotective effects in models of Alzheimer's disease, possibly through mechanisms independent of cholesterol modulation (Lee et al., 2023). Additionally, its anti-inflammatory properties are being investigated for potential use in autoimmune disorders, though these applications remain in early exploratory phases.

In conclusion, Rosuvastatin Calcium (S,S,R)-Diastereomer (CAS: 854898-50-3) represents a promising area of research in the statin field. While not currently approved for clinical use, its unique properties warrant continued investigation as both a potential therapeutic agent and as a tool for understanding structure-activity relationships in HMG-CoA reductase inhibitors. Future research directions should focus on comprehensive clinical trials to evaluate its therapeutic potential and safety profile in human populations.